2-(4-(Pyrazine-2-carbonyl)piperazin-1-yl)-1-(thiophen-2-yl)ethanone oxalate
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Description
2-(4-(Pyrazine-2-carbonyl)piperazin-1-yl)-1-(thiophen-2-yl)ethanone oxalate is a useful research compound. Its molecular formula is C17H18N4O6S and its molecular weight is 406.41. The purity is usually 95%.
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Scientific Research Applications
Genotoxicity and Metabolic Activation
A study on a related compound, 2-(3-Chlorobenzyloxy)-6-(piperazin-1-yl)pyrazine, explored its potential as a treatment for obesity due to its ability to inhibit food intake and reduce body weight in rats. The research delved into the genotoxicity potential of the compound, revealing metabolism-dependent mutagenicity, which underscores the importance of understanding metabolic activation in drug development (Kalgutkar et al., 2007).
Synthesis and Characterization of Heterocyclic Compounds
Another study presented a straightforward method for accessing various heterocyclic compounds, including pyrazines and piperazinones, which are relevant to the chemical structure . The research highlights the versatility of these compounds in synthesizing a broad range of heterocycles under different conditions, potentially offering a methodological basis for synthesizing and characterizing compounds similar to 2-(4-(Pyrazine-2-carbonyl)piperazin-1-yl)-1-(thiophen-2-yl)ethanone oxalate (Aparicio et al., 2006).
Coordination Polymers and Photocatalytic Activities
Research on uranyl thiophene dicarboxylate coordination polymers, incorporating pyrazine and piperazine-based guest molecules, demonstrated structural diversities and photocatalytic activities for organic dye degradation. This suggests potential applications of similar compounds in materials science, particularly in environmental remediation and the development of photocatalytic materials (Jennifer & Jana, 2017).
Properties
IUPAC Name |
oxalic acid;2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1-thiophen-2-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2S.C2H2O4/c20-13(14-2-1-9-22-14)11-18-5-7-19(8-6-18)15(21)12-10-16-3-4-17-12;3-1(4)2(5)6/h1-4,9-10H,5-8,11H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUOYVQLNUUNDIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)C2=CC=CS2)C(=O)C3=NC=CN=C3.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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